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Compound of Interest

Compound Name: 3-Amino-4-fluorobenzamide

Cat. No.: B1284707

A Technical Guide to 3-Amino-4-
fluorobenzamide

CAS Number: 943743-25-7

This technical guide provides a comprehensive overview of 3-Amino-4-fluorobenzamide, a
key fluorinated building block for researchers, scientists, and professionals in drug
development. The document details its chemical and physical properties, spectroscopic data, a
detailed synthesis protocol, and its applications in medicinal chemistry.

Chemical and Physical Properties

3-Amino-4-fluorobenzamide is a solid organic compound.[1] Its core structure consists of a
benzamide ring substituted with both an amino group and a fluorine atom, making it a valuable
intermediate in the synthesis of more complex molecules. The strategic placement of the
fluorine atom can significantly influence the pharmacokinetic and pharmacodynamic properties
of derivative compounds.
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Property Value Source
CAS Number 943743-25-7 [1][2][3]
Molecular Formula C7H7FN20 [1][2]
Molecular Weight 154.14 g/mol [1]12]
Appearance Solid [1]
InChi Key YTQWZYHHAPTFQH- 1]

UHFFFAOYSA-N

SMILES String NC(=0)clccc(F)c(N)cl [1]

Spectroscopic Data

Spectroscopic analysis is crucial for the verification of the structure and purity of 3-Amino-4-
fluorobenzamide. The following data has been reported for its characterization.

Spectroscopy Data

0 5.24 (brs, 2H), 6.97 (m, 2H), 7.13 (brs, 1H),

1H NMR (400 MHz, DMSO-ds
( ) 7.26 (d, J = 7.8 Hz, 1H), 7.74 (brs, 1H)[2]

Synthesis of 3-Amino-4-fluorobenzamide

The compound can be synthesized from its corresponding carboxylic acid, 3-amino-4-
fluorobenzoic acid. The following protocol details a common laboratory-scale synthesis.

Experimental Protocol: Synthesis from 3-Amino-4-fluorobenzoic Acid[2]
e Reactants and Reagents:

o 3-amino-4-fluorobenzoic acid (1.0 g, 6.4 mmol)

o Dimethylformamide (DMF) (5.0 mL)

o 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC.HCI) (1.2 g, 7.7 mmol)
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[e]

Ammonium chloride (NH4ClI) (1.4 g, 26.9 mmol)

o

Hydroxybenzotriazole (HOBt) (1.1 g, 8.3 mmol)

Ice-cold water

[¢]

[¢]

Ethyl acetate

[e]

Anhydrous sodium sulfate

Procedure:

o A solution of 3-amino-4-fluorobenzoic acid (1.0 g, 6.4 mmol) in dimethylformamide (5.0
mL) is prepared.

o The solution is cooled to 0 °C.

o 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (1.2 g, 7.7 mmol),
ammonium chloride (1.4 g, 26.9 mmol), and hydroxybenzotriazole (1.1 g, 8.3 mmol) are
added to the cooled solution.[2]

o The resulting mixture is stirred at room temperature for 12 hours.[2]

o Upon completion of the reaction, ice-cold water is added to the reaction mixture.

o The aqueous layer is extracted with ethyl acetate.

o The combined organic layers are dried over anhydrous sodium sulfate and concentrated
under reduced pressure.

o The resulting product is an orange-red solid with a reported yield of 61%.[2]
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3-Amino-4-fluorobenzamide

Reagents & Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [3-Amino-4-fluorobenzamide CAS number and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284707#3-amino-4-fluorobenzamide-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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